1h-Pyrrolo[2,3-b]pyridine-4-carboxylic acid,5-chloro-2,3-dihydro-2-oxo-,methyl ester

• IUPAC Name: methyl 5-chloro-2-oxo-1,3-dihydropyrrolo[2,3-b]pyridine-4-carboxylate
• InChI: InChI=1S/C9H7ClN2O3/c1-15-9(14)7-4-2-6(13)12-8(4)11-3-5(7)10/h3H,2H2,1H3,(H,11,12,13)
• InChI Key: HIBBNYFAYPXAPC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2CC(=O)NC2=NC=C1Cl
• Molecular Formula: C9H7ClN2O3
• DSSTOX Substance ID: DTXSID601147859
• Molecular Weight: 226.61 g/mol
• CAS RN: 1190321-73-3

Description

The compound “1h-Pyrrolo[2,3-b]pyridine-4-carboxylic acid,5-chloro-2,3-dihydro-2-oxo-,methyl ester” is a derivative of 1H-pyrrolo[2,3-b]pyridine. It’s a part of a series of 1H-pyrrolo[2,3-b]pyridine derivatives that have shown potent activities against FGFR1, 2, and 3.

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives involves targeting FGFRs, which play an essential role in various types of tumors. The compound 4h, a derivative of 1H-pyrrolo[2,3-b]pyridine, exhibited potent FGFR inhibitory activity.

Molecular Structure Analysis

The molecular structure of 1H-pyrrolo[2,3-b]pyridine derivatives is available as a 2D Mol file or as a computed 3D SD file. The IUPAC Standard InChI for the base structure is InChI=1S/C7H6N2/c1-2-6-3-5-9-7 (6)8-4-1/h1-5H, (H,8,9).

Chemical Reactions Analysis

The chemical reactions involving 1H-pyrrolo[2,3-b]pyridine derivatives are primarily related to their inhibitory activity against FGFR1, 2, and 3. For instance, compound 4h inhibited breast cancer 4T1 cell proliferation and induced its apoptosis.

Scientific Research Applications

Synthesis and Structural Characterization

• Pyrrolopyridine Analogs of Nalidixic Acid : A series of 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids, analogous to the compound , was synthesized to explore their antibacterial activity. One specific compound demonstrated in vitro antibacterial properties, showcasing the potential medicinal chemistry applications of such structures (Toja et al., 1986).

• Novel Synthetic Routes to 1H-pyrrolo[2,3-b]pyridines : Innovative synthetic pathways have been developed for creating 1H-pyrrolo[2,3-b]pyridines from 1-substituted 2-aminopyrroles, further expanding the toolkit for synthesizing complex heterocyclic compounds, which could have implications in drug design and development (Brodrick & Wibberley, 1975).

• Characterization of Spiro[pyrrolidine-2,3′-oxindoles] : Advanced NMR, ESI mass spectral, and X-ray structural analysis were used for the characterization of spiro[pyrrolidine-2,3′-oxindoles], demonstrating the importance of these techniques in elucidating the structure of complex organic compounds (Laihia et al., 2006).

Potential Applications in Medicinal Chemistry

• Antiviral and Cytotoxic Activities : Some derivatives related to the chemical structure have been synthesized and evaluated for their antiviral and cytotoxic activities. These studies highlight the potential of pyrrolopyridine derivatives in the development of new therapeutic agents (Ivashchenko et al., 2014).

• Synthesis of Pyrrolo[2′,3′4,5]Furo[3,2-c]Pyridine-2-Carboxylic Acids

  : Research into the synthesis of these compounds adds to the chemical repertoire available for drug discovery, showcasing the diversity of structures that can be explored for pharmacological applications (Bencková & Krutošíková, 1997).

Mechanism of Action

The mechanism of action of 1H-pyrrolo[2,3-b]pyridine derivatives involves the inhibition of FGFRs. FGFRs play an essential role in various types of tumors, and targeting them represents an attractive strategy for cancer therapy.

Future Directions

The future directions for the research on 1H-pyrrolo[2,3-b]pyridine derivatives involve further development of these compounds as potent FGFR inhibitors. Compound 4h, with its low molecular weight, would be an appealing lead compound beneficial to subsequent optimization.